Cas no 145440-86-4 (3-Isoxazolecarboxamide,N-[1,1'-biphenyl]-2-yl-5-methyl-)

• Product Name: 3-Isoxazolecarboxamide,N-[1,1'-biphenyl]-2-yl-5-methyl-
• CAS No: 145440-86-4
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 184792
• PubChem ID: 3073008
• Update Time: 2025-04-19

3-Isoxazolecarboxamide,N-[1,1'-biphenyl]-2-yl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide,N-[1,1'-biphenyl]-2-yl-5-methyl-
• 3-Isoxazolecarboxamide, N-(1,1'-biphenyl)-2-yl-5-methyl-
• BRN 5818605
• N-(1,1'-Biphenyl)-2-yl-5-methyl-3-isoxazolecarboxamide
• N-biphenyl-2-yl-5-methylisoxazole-3-carboxamide
• Z26544501
• DTXSID60932595
• 5-methyl-N-(2-phenylphenyl)-1,2-oxazole-3-carboxamide
• N-([1,1'-Biphenyl]-2-yl)-5-methylisoxazole-3-carboxamide
• 145440-86-4
• AKOS003391564
• N-{[1,1'-BIPHENYL]-2-YL}-5-METHYL-1,2-OXAZOLE-3-CARBOXAMIDE
• N-([1,1'-Biphenyl]-2-yl)-5-methyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C17H14N2O2/c1-12-11-16(19-21-12)17(20)18-15-10-6-5-9-14(15)13-7-3-2-4-8-13/h2-11H,1H3,(H,18,20)
• InChI Key： KFJJOVARXGKNFZ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=CC=CC=C2C2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 280.12128
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 41.57